Cas no 1082041-85-7 (5-Bromo-4-fluoro-1H-indazole)

5-Bromo-4-fluoro-1H-indazole is a halogenated indazole derivative widely used as a versatile intermediate in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it valuable for cross-coupling reactions and further functionalization. The compound's rigid indazole core provides a stable scaffold for designing biologically active molecules, particularly in kinase inhibitor development and medicinal chemistry applications. Its high purity and well-defined structure ensure reproducibility in synthetic pathways. Researchers favor this compound for its compatibility with modern organic transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, facilitating efficient derivatization for targeted drug discovery and material science applications.

5-Bromo-4-fluoro-1H-indazole structure

Product Name:5-Bromo-4-fluoro-1H-indazole

CAS No:1082041-85-7

MF:C₇H₄BrFN₂

MW:215.022463798523

MDL:MFCD11007927

CID:841015

PubChem ID:45480393

Update Time:2025-06-07

5-Bromo-4-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-fluoro-1H-indazole
- 5-Bromo-4-fluoro (1H)indazole
- 1H-Indazole, 5-bromo-4-fluoro-
- 5-Bromo-4-fluoro-2h-indazole
- YJOQUFUSNSCGHN-UHFFFAOYSA-N
- 5-Bromo-4-fluoro-(1H)-indazole
- FCH1401207
- SB21994
- PC500202
- EN001510
- AX8236387
- AB0037838
- ST1100645
- Y5170
- SCHEMBL20680706
- SY098179
- AS-34975
- FT-0733649
- A895324
- AMY9729
- A1-08486
- SCHEMBL767674
- DTXSID20670345
- 1082041-85-7
- CS-0050586
- MFCD11007927
- AKOS016004761
- DA-37745
- MDL： MFCD11007927
- Inchi： 1S/C7H4BrFN2/c8-5-1-2-6-4(7(5)9)3-10-11-6/h1-3H,(H,10,11)
- InChI Key： YJOQUFUSNSCGHN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=NN2)C=1F

Computed Properties

Exact Mass: 213.95419g/mol
Monoisotopic Mass: 213.95419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7
XLogP3: 2.3

5-Bromo-4-fluoro-1H-indazole Pricemore >>

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